1-(Ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine

• IUPAC Name: 1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-amine
• InChI: InChI=1S/C11H16N2O2S/c1-2-16(14,15)13-7-3-4-9-8-10(12)5-6-11(9)13/h5-6,8H,2-4,7,12H2,1H3
• InChI Key: HRSCHLVSAOQFEQ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC2=C1C=CC(=C2)N
• Molecular Formula: C11H16N2O2S
• Molecular Weight: 240.32 g/mol
• CAS No.: 927996-19-8

Description

1-(Ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine, commonly referred to as ESQT, is an organic compound with a wide range of applications in various scientific fields. ESQT has been used in the synthesis of various compounds, as well as in scientific research applications. It is a versatile molecule that has been used in a variety of experiments and research projects.

Scientific Research Applications

PNMT Inhibition and Selectivity

The synthesis and evaluation of 3-hydroxymethyl-7-(N-substituted aminosulfonyl)-1,2,3,4-tetrahydroisoquinolines have shown significant inhibitory potency and selectivity for phenylethanolamine N-methyltransferase (PNMT), an enzyme implicated in various physiological functions and disorders. These compounds exhibit high selectivity and are capable of penetrating the blood-brain barrier, suggesting their potential application in neurological conditions (Grunewald et al., 2005).

Radical Cyclization to Form Polycyclic Imines

Research on the radical cyclization of cyclic ene sulfonamides has demonstrated the formation of stable bicyclic and tricyclic aldimines and ketimines, indicating a novel method for constructing polycyclic structures. This process highlights the utility of sulfonamides in synthesizing complex imines, which could be applied in the development of new pharmaceuticals and materials (Zhang et al., 2013).

Synthesis of 3-Arylsulfonylquinolines

A novel synthesis method for 3-arylsulfonylquinoline derivatives via tert-butyl hydroperoxide mediated cycloaddition has been developed. This method facilitates the formation of C-S bonds and quinoline rings in a single step, suggesting an efficient route for synthesizing derivatives of 1-(Ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine that could find applications in pharmaceutical drug development (Zhang et al., 2016).

Cascade Halosulfonylation for Functionalized Quinolines

The cascade halosulfonylation of 1,7-enynes has been established as an efficient method for synthesizing densely functionalized 3,4-dihydroquinolin-2(1H)-ones. This method demonstrates the potential for rapidly constructing molecular complexity, including the introduction of sulfonyl groups, which could be relevant for the synthesis and functionalization of compounds like this compound (Zhu et al., 2016).